Cas no 154615-77-7 (Benzyl 4-\u200b(2-Chloroacetyl)\u200bpiperazine-\u200b1-\u200bcarboxylate)

• Product Name: Benzyl 4-\u200b(2-Chloroacetyl)\u200bpiperazine-\u200b1-\u200bcarboxylate
• CAS No: 154615-77-7
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 5219742
• Update Time: 2025-10-31

Benzyl 4-\u200b(2-Chloroacetyl)\u200bpiperazine-\u200b1-\u200bcarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-chloroacetyl)-, phenylmethyl ester
• benzyl 4-(2-chloroacetyl)piperazine-1-carboxylate
• Benzyl 4-\u200b(2-Chloroacetyl)\u200bpiperazine-\u200b1-\u200bcarboxylate

• Inchi： 1S/C14H17ClN2O3/c15-10-13(18)16-6-8-17(9-7-16)14(19)20-11-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key： RQBLODLTRHWANL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCN(C(CCl)=O)CC1

Additional information on Benzyl 4-\u200b(2-Chloroacetyl)\u200bpiperazine-\u200b1-\u200bcarboxylate

Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate, also known by its CAS number 154615-77-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a benzyl group at position 4 and a chloroacetyl group at position 1. The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. The substitution pattern in this molecule introduces both hydrophobic and hydrophilic groups, which can influence its solubility, stability, and interactions with biological systems. Recent studies have highlighted the importance of such structural features in determining the pharmacokinetic properties of drugs.

The synthesis of Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of chloroacetyl chloride with piperazine derivatives. This reaction is often carried out under basic conditions to facilitate the formation of the desired amide bond. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound.

In terms of applications, Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate has shown promise in several areas. In pharmaceutical development, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to modulate key cellular pathways makes it a valuable tool for drug discovery. Additionally, this compound has been studied for its potential use in agrochemicals, particularly as a fungicide or insecticide. Recent field trials have demonstrated its efficacy against various plant pathogens without significant adverse effects on non-target organisms.

Recent research has also focused on the environmental fate and toxicity of Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. These findings are crucial for assessing its safety profile and ensuring sustainable use in agricultural and industrial settings.

In conclusion, Benzyl 4-(2-Chloroacetyl)piperazine-1-carboxylate (CAS No: 154615-77-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.